Cas no 175204-87-2 (6-Methoxy-4-(trifluoromethyl)nicotinamide)

• Product Name: 6-Methoxy-4-(trifluoromethyl)nicotinamide
• CAS No: 175204-87-2
• Molecular Formula: C₈H₇N₂O₂F₃
• Molecular Weight: 220.14858
• MDL: MFCD00173958
• CID: 135241
• PubChem ID: 2775313

6-Methoxy-4-(trifluoromethyl)nicotinamide Properties

Names and Identifiers

• 6-Methoxy-4-(trifluoromethyl)nicotinamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide
• 3-Pyridinecarboxamide,6-methoxy-4-(trifluoromethyl)-
• 6-methoxy-4-(trifluoromethyl)pyridine-3-carboxamide
• 2-Methoxy-4-(trifluoromethy)pyridine-5-carboxamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide9
• 2-Methyoxy-4-(trifluoromethyl)pyridine-5-carboxamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide97%
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide 97%
• CCG-250876
• 3-Pyridinecarboxamide, 6-methoxy-4-(trifluoromethyl)-
• 6-methoxy-4-(triluoromethyl)pyridine-3-carboxamide
• 2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide;
• CHEBI:183364
• A811923
• HMS559A21
• CS-0314233
• FS-1132
• Maybridge1_006181
• MFCD00173958
• CHEMBL4439835
• 175204-87-2
• 6-Methoxy-4-trifluoromethyl-nicotinamide
• AKOS015852350
• DTXSID70379518
• VFLNKWOUCVJBOA-UHFFFAOYSA-N
• FT-0612790
• 6-Methoxy-4-(trifluoromethyl)nicotinamide, AldrichCPR
• DB-044136
• 6-METHOXY-4-(TRIFLUOROMETHYL)NICOTINAMIDE
• 2-METHOXY-4-(TRIFLUOROMETHYL)PYRIDINE-5-CARBOXAMIDE

• MDL： MFCD00173958
• InChIKey： VFLNKWOUCVJBOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7F3N2O2/c1-15-6-2-5(8(9,10)11)4(3-13-6)7(12)14/h2-3H,1H3,(H2,12,14)
• SMILES： COC1=NC=C(C(N)=O)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 220.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 220.04596196g/mol
• Heavy Atom Count: 15
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• LogP: 1.90820
• PSA: 65.21000
• Melting Point: 182 °C
• Color/Form: Not determined
• Solubility: Not determined

6-Methoxy-4-(trifluoromethyl)nicotinamide Security Information

• Safety Term：S26-36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38-43-36-25
• HazardClass：IRRITANT

6-Methoxy-4-(trifluoromethyl)nicotinamide Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%